Methyl 2-ethyl-4-methoxy-3-methylbenzoate

• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: methyl 2-ethyl-4-methoxy-3-methylbenzoate
• InChI: InChI=1S/C12H16O3/c1-5-9-8(2)11(14-3)7-6-10(9)12(13)15-4/h6-7H,5H2,1-4H3
• InChI Key: UVEQPVDBXNKWGO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1C)OC)C(=O)OC

Description

Methyl 2-ethyl-4-methoxy-3-methylbenzoate is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.0 g of 2-ethyl-4-methoxy-3-methylbenzoic acid are refluxed with 0.5 ml of conc. sulfuric acid and 50 ml of methanol in a round-bottomed flask for 2 days. The solvent is distilled off, 100 ml of water are added to the residue, and the precipitated solid is filtered off with suction and dried, giving 5.2 g of methyl 2-ethyl-4-methoxy-3-methylbenzoate (quant); MS-FAB (M+H+)=209.1; Rf (polar method): 2.46 min.